Cas no 1306603-07-5 (N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide)

• Product Name: N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide
• CAS No: 1306603-07-5
• MF: C₁₆H₂₁ClN₂O₂
• MW: 308.803143262863
• CID: 4777635
• Update Time: 2025-05-20

N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-chloroacetyl)piperidin-4-yl]-3-phenylpropanamide
• NE35662
• N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide

• Inchi： 1S/C16H21ClN2O2/c17-12-16(21)19-10-8-14(9-11-19)18-15(20)7-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,18,20)
• InChI Key： FAOLAOWVDJFROM-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CC1)NC(CCC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4

Additional information on N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide

Compound CAS No. 1306603-07-5: N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide

The compound N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide (CAS No. 1306603-07-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a chloroacetyl group, and a phenylpropanamide moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. Piperidine, a six-membered saturated ring containing one nitrogen atom, is known for its ability to form hydrogen bonds and participate in various chemical reactions. In the case of N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide, the piperidine ring is substituted at the 4-position with a chloroacetyl group, which introduces additional functionality and reactivity.

The chloroacetyl group in this compound plays a crucial role in its chemical behavior. Chlorine atoms are known to enhance the electrophilic character of adjacent carbonyl groups, making them more reactive towards nucleophilic attacks. This property is particularly useful in organic synthesis, where such groups can serve as intermediates for constructing more complex molecules. Additionally, the presence of the phenylpropanamide moiety adds aromaticity and hydrophobicity to the molecule, which can influence its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of compounds like N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards certain protein targets, such as enzymes involved in metabolic pathways or receptors associated with neurological disorders. These findings suggest that this compound could be a promising candidate for further exploration in drug development.

In terms of synthesis, N-1-(2-chloroacetyl)piperidin-4-yl-3-phenylpropanamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the reaction of piperidine derivatives with chloroacetyl chloride or similar reagents, followed by coupling with phenylpropanoyl chloride under appropriate conditions. The optimization of reaction conditions, such as temperature and solvent choice, is critical to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and confirm the presence of key functional groups. For example, the proton NMR spectrum would reveal signals corresponding to the piperidine protons, while the carbon NMR would provide information about the sp² hybridized carbons in the phenyl and acetyl groups.

Looking ahead, the potential applications of N